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Compound of Interest

Compound Name: 3'-Hydroxypropiophenone

Cat. No.: B076195 Get Quote

Essential Safety and Handling of 3'-
Hydroxypropiophenone
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of 3'-Hydroxypropiophenone, including

personal protective equipment (PPE), operational protocols, and disposal plans.

Hazard Summary and Personal Protective
Equipment
3'-Hydroxypropiophenone is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is harmful if

swallowed.[2] Adherence to strict safety protocols is crucial to minimize exposure and ensure a

safe laboratory environment.

Table 1: Hazard Classifications for 3'-Hydroxypropiophenone
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Hazard Class GHS Category

Skin Corrosion/Irritation Category 2[1][2]

Serious Eye Damage/Eye Irritation Category 2 / 2A[1][2]

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
Category 3[1][2]

Acute toxicity, oral Category 4[2]

Table 2: Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Eye Protection

Chemical safety goggles or

glasses meeting OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

[4]

To prevent eye contact which

can cause serious irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation. While specific

breakthrough times for 3'-

Hydroxypropiophenone are not

available, nitrile gloves

generally offer good resistance

to weak acids and many

organic compounds.[5][6][7]

However, they have poor

resistance to some ketones

and aromatic hydrocarbons.[7]

Given that 3'-

Hydroxypropiophenone is an

aromatic ketone, prolonged or

heavy exposure should be

avoided. It is recommended to

change gloves immediately if

contamination is suspected.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation. If

dusts are generated or

ventilation is inadequate, a

NIOSH-approved respirator

should be used.

To prevent respiratory tract

irritation.[4]
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Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Always handle 3'-Hydroxypropiophenone in a well-ventilated area,

preferably within a chemical fume hood.[4][8] Ensure that eyewash stations and safety

showers are readily accessible.[3][4]

Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in

the laboratory.

Dispensing: As 3'-Hydroxypropiophenone is a solid, care should be taken to avoid creating

dust when transferring the substance.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, strong bases, acid anhydrides, and

acid chlorides.[3][8]

Spill Response Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Don PPE: Put on the appropriate personal protective equipment as outlined in Table 2.

Containment: For small spills, cover with an inert absorbent material such as sand, earth, or

vermiculite.[3]

Clean-up: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.[3][4] Avoid generating dust.

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Waste Disposal: Dispose of the contaminated materials and PPE as hazardous waste in

accordance with local, state, and federal regulations.

Disposal Plan:
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Waste Collection: Collect waste 3'-Hydroxypropiophenone and any contaminated materials

in a clearly labeled, sealed container.

Waste Segregation: Do not mix with other waste streams unless compatible. Halogenated

and non-halogenated organic waste should generally be kept separate.[8]

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[5] Do not discharge to sewer systems.

[5] Always follow your institution's specific hazardous waste disposal procedures.

Experimental Protocols
Currently, there are no established Permissible Exposure Limits (PELs) from OSHA for 3'-
Hydroxypropiophenone.[9] Therefore, it is crucial to handle this compound with care, always

aiming to minimize any potential exposure through the consistent use of appropriate PPE and

engineering controls.
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Caption: Workflow for the safe handling of 3'-Hydroxypropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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